phosphoric acid, copper salt

• CAS No.: 10103-48-7
• Molecular Formula: CuO4P-3
• Molecular Weight: 158.52 g/mol
• IUPAC Name: copper;phosphate
• InChI: InChI=1S/Cu.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)/p-3
• InChI Key: DIZMNGDBDDPYEZ-UHFFFAOYSA-K
• Canonical SMILES: [O-]P(=O)([O-])[O-].[Cu]
• Color/Form: Light-blue powder
• physical_description: Light blue solid; Insoluble in water; [HSDB]
• solubility: Soluble in acids, ammonium hydroxide; insoluble in water

Description

Phosphoric acid, also known as orthophosphoric acid or phosphoric(V) acid, is a colorless, odorless phosphorus-containing solid, and inorganic compound with the chemical formula H3PO4. The copper salt of phosphoric acid, also known as copper(II) phosphate, has the molecular formula Cu3O8P2.

Mechanism of Action

The mechanism of action of copper(II) phosphate in chemical reactions has been studied in the context of electropolishing of copper in phosphoric acid. The experimental results indicate that a bright and smooth surface can be obtained using 85 wt% phosphoric acid at the applied potential, which leads to a limiting current. The surface treated using 30 wt% phosphoric acid was not glossy, and conventional electropolishing models could not adequately explain the results.

Safety and Hazards

Copper(II) phosphate is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause skin irritation and serious eye damage. In case of skin contact, it is recommended to wash off immediately with plenty of water for at least 15 minutes. If in eyes, rinse cautiously with water for several minutes. Phosphoric acid is also considered hazardous and can cause severe skin burns and eye damage.